2-(2,2-Difluorocyclopropoxy)ethan-1-amine

• IUPAC Name: 2-(2,2-difluorocyclopropyl)oxyethanamine
• InChI: InChI=1S/C5H9F2NO/c6-5(7)3-4(5)9-2-1-8/h4H,1-3,8H2
• InChI Key: UIAZDWHRUVNAAL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)OCCN
• Molecular Formula: C5H9F2NO
• Molecular Weight: 137.13 g/mol
• CAS RN: 1955540-99-4

Description

2-(2,2-Difluorocyclopropoxy)ethan-1-amine (DFCEA) is an organic compound that has been studied for its potential applications in scientific research and laboratory experiments. DFCEA is a derivative of the cyclopropyl group, which is a three-membered ring consisting of three carbon atoms. It is a colorless liquid at room temperature and is soluble in many organic solvents. DFCEA has been studied for its potential applications in organic synthesis, drug design, and biochemistry.

Scientific Research Applications

• Analytical Techniques and Synthesis : The identification and synthesis of structurally related compounds, such as bk-2C-B, employ a range of analytical techniques including nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry. Such methodologies are crucial for confirming the identity of complex organic compounds, potentially including 2-(2,2-Difluorocyclopropoxy)ethan-1-amine, and for understanding their chemical properties and potential applications in scientific research (Power et al., 2015).

• Dissociation Constants and Chemical Stability : The study of dissociation constants of protonated amines in water over a range of temperatures provides fundamental data for understanding the chemical behavior of amines in aqueous solutions. Such data are essential for predicting the behavior of similar compounds in various conditions, which might be relevant for the application of 2-(2,2-Difluorocyclopropoxy)ethan-1-amine in different environments or industrial processes (Simond et al., 2012).

• Crystal Structure Analysis : Understanding the crystal structure of chemically similar compounds, such as 1,2-bis(2-aminophenoxy)ethane, provides insights into the molecular interactions and stability of these compounds. Such information is vital for materials science and for designing compounds with specific properties (Rademeyer et al., 2005).

• Protecting and Activating Groups in Amine Synthesis : The use of protecting groups, such as the 2-(1,3-Dioxan-2-yl)ethylsulfonyl group, in the synthesis of amines is a crucial strategy in organic synthesis. Such methodologies could be relevant for the modification or functionalization of compounds like 2-(2,2-Difluorocyclopropoxy)ethan-1-amine to enhance its reactivity or stability for specific applications (Sakamoto et al., 2006).